(1S,4R)-2-(2,6-dichlorobenzyl)-2-azabicyclo[2.2.1]heptan-3-one

• IUPAC Name: (1S,4R)-2-[(2,6-dichlorophenyl)methyl]-2-azabicyclo[2.2.1]heptan-3-one
• InChI: InChI=1S/C13H13Cl2NO/c14-11-2-1-3-12(15)10(11)7-16-9-5-4-8(6-9)13(16)17/h1-3,8-9H,4-7H2/t8-,9+/m1/s1
• InChI Key: BVDZWWFIYNCXII-BDAKNGLRSA-N
• Canonical SMILES: C1CC2CC1C(=O)N2CC3=C(C=CC=C3Cl)Cl
• Isomeric SMILES: C1C[C@H]2C[C@@H]1C(=O)N2CC3=C(C=CC=C3Cl)Cl
• Molecular Formula: C13H13Cl2NO
• Molecular Weight: 270.15 g/mol

Description

(1S,4R)-2-(2,6-dichlorobenzyl)-2-azabicyclo[2.2.1]heptan-3-one, also known as SCH 23390, is a potent and selective dopamine D1 receptor antagonist. It was first synthesized in the 1980s and has since been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Mechanism of Action

(1S,4R)-2-(2,6-dichlorobenzyl)-2-azabicyclo[2.2.1]heptan-3-one 23390 acts as a competitive antagonist at the dopamine D1 receptor, blocking the binding of dopamine and inhibiting downstream signaling pathways. This results in a decrease in dopamine-mediated behaviors and physiological responses.
Biochemical and Physiological Effects:
Studies have shown that (1S,4R)-2-(2,6-dichlorobenzyl)-2-azabicyclo[2.2.1]heptan-3-one 23390 can modulate various physiological and biochemical processes, including neurotransmitter release, gene expression, and protein phosphorylation. It has also been shown to affect neuronal excitability and synaptic plasticity, which are important processes underlying learning and memory.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (1S,4R)-2-(2,6-dichlorobenzyl)-2-azabicyclo[2.2.1]heptan-3-one 23390 in lab experiments is its selectivity for the dopamine D1 receptor, which allows for more specific and targeted investigations into the role of this receptor in various physiological and pathological processes. However, one limitation is that (1S,4R)-2-(2,6-dichlorobenzyl)-2-azabicyclo[2.2.1]heptan-3-one 23390 may not fully replicate the effects of endogenous dopamine, as it only blocks the binding of dopamine to the D1 receptor and does not affect other dopamine receptor subtypes.

Future Directions

There are several potential future directions for research involving (1S,4R)-2-(2,6-dichlorobenzyl)-2-azabicyclo[2.2.1]heptan-3-one 23390. For example, further studies could investigate the role of dopamine D1 receptors in the pathophysiology of other neurological and psychiatric disorders, such as depression and anxiety. Additionally, research could explore the potential therapeutic applications of (1S,4R)-2-(2,6-dichlorobenzyl)-2-azabicyclo[2.2.1]heptan-3-one 23390 in these and other disorders, such as addiction and cognitive impairment. Finally, future studies could investigate the development of more selective and potent dopamine D1 receptor antagonists that could be used in clinical settings.

Synthesis Methods

The synthesis of (1S,4R)-2-(2,6-dichlorobenzyl)-2-azabicyclo[2.2.1]heptan-3-one 23390 involves several steps, including the reaction of 2,6-dichlorobenzyl chloride with 1,2,3,4-tetrahydroisoquinoline, followed by reduction with lithium aluminum hydride and subsequent acylation with 3-oxo-1-phenylbutan-1-yl chloride. The final product is obtained through recrystallization from ethanol.

Scientific Research Applications

(1S,4R)-2-(2,6-dichlorobenzyl)-2-azabicyclo[2.2.1]heptan-3-one 23390 has been widely used in scientific research to study the role of dopamine D1 receptors in various physiological and pathological processes. It has been shown to modulate dopamine-mediated behaviors such as locomotion, reward, and addiction. Additionally, it has been used to investigate the role of dopamine D1 receptors in learning and memory, as well as in the pathophysiology of schizophrenia, Parkinson's disease, and drug addiction.